Cas no 69411-68-3 (3-fluoro-4-(trifluoromethyl)aniline)

• Product Name: 3-fluoro-4-(trifluoromethyl)aniline
• CAS No: 69411-68-3
• MF: C₇H₅F₄N
• MW: 179.11491560936
• MDL: MFCD00190120
• CID: 58973
• PubChem ID: 2735914
• Update Time: 2025-11-02

3-fluoro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-fluorobenzotrifluoride
• 2-FLUORO-4-AMINO BENZOTRIFLUORIDE
• 3-Fluoro-4-(trifluoromethyl)aniline
• 3-Fluoro-4-trifluoromethylaniline
• 3-Fluoro-4-trifluoromethylphenylamine
• Benzenamine, 3-fluoro-4-(trifluoromethyl)-
• 3-fluoro-4-trifluoromethyl-phenylamine
• 3-fluoro-4-(trifluoromethyl)phenylamine
• PubChem1631
• 4-amino,2-fluorobenzotrifluoride
• CRRVZRDISHOQQL-UHFFFAOYSA-N
• WT111
• 3-fluoro-4-trifluoromethyl aniline
• SBB089509
• CL8427
• PC3667
• 3-fluoro
• J-514330
• CS-0007571
• DTXSID90371019
• A9183
• FT-0601461
• AC-2329
• 69411-68-3
• SY015027
• 3-Fluoro-4-(trifluoromethyl)aniline, 97%
• 4-Amino-2-fluorobenzotrifluoride, AldrichCPR
• SCHEMBL378627
• AKOS005254600
• AM61641
• 3-fluoro-4-(trifluoromethyl)benzenamine
• 3-fluoro-4-(trifluoromethyl)-aniline
• Z1201619626
• MFCD00190120
• PS-8546
• EN300-127185
• 3-fluoro-4-(trifluoromethyl)aniline

• MDL： MFCD00190120
• Inchi： 1S/C7H5F4N/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H,12H2
• InChI Key： CRRVZRDISHOQQL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 179.03600
• Monoisotopic Mass: 179.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Brown crystals.
• Density: 1.383
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 203.8 °C at 760 mmHg
• Flash Point: 93.8 °C
• Refractive Index: 1.383
• PSA: 26.02000
• LogP: 3.00790
• Solubility: Insoluble in water

3-fluoro-4-(trifluoromethyl)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H311,H302,H332,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-fluoro-4-(trifluoromethyl)aniline

3-Fluoro-4-(Trifluoromethyl)aniline (CAS No. 69411-68-3): Properties, Applications, and Market Insights

3-Fluoro-4-(trifluoromethyl)aniline (CAS No. 69411-68-3) is a specialized aromatic amine compound widely used in pharmaceutical and agrochemical research. This fluorinated aniline derivative is gaining attention due to its unique chemical properties, which make it valuable for synthesizing bioactive molecules. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and stability, making it a preferred intermediate in modern organic synthesis.

The compound's molecular formula is C₇H₅F₄N, with a molecular weight of 179.12 g/mol. Its 3-fluoro-4-(trifluoromethyl)aniline structure features an electron-withdrawing trifluoromethyl group, which significantly influences its electronic properties. Researchers often explore its applications in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in developing novel fluoroaniline-based pharmaceuticals, addressing global health challenges like antibiotic resistance.

In the agrochemical sector, 3-fluoro-4-(trifluoromethyl)aniline serves as a key building block for crop protection agents. Its derivatives exhibit herbicidal and fungicidal activities, aligning with the growing demand for sustainable agriculture solutions. The compound's stability under various environmental conditions makes it suitable for formulating next-generation pesticides with reduced ecological impact—a hot topic in green chemistry discussions.

The synthesis of 69411-68-3 typically involves fluorination and trifluoromethylation reactions, with manufacturers optimizing processes for higher yields and purity. Analytical techniques like HPLC and GC-MS ensure quality control, meeting industry standards for high-purity fluorinated intermediates. As regulatory frameworks evolve, producers emphasize safer handling practices and eco-friendly production methods, responding to the chemical industry's sustainability trends.

Market analysis indicates rising demand for 3-fluoro-4-(trifluoromethyl)aniline across North America, Europe, and Asia-Pacific regions. Pharmaceutical companies drive significant consumption, while agrochemical applications show steady growth. The compound's niche status creates opportunities for specialized suppliers, with pricing influenced by fluorine feedstock availability—a factor closely monitored in fluorochemical market reports.

Researchers frequently search for "3-fluoro-4-(trifluoromethyl)aniline synthesis" and "CAS 69411-68-3 applications," reflecting strong academic and industrial interest. Recent patent filings reveal innovative uses in electronic materials, particularly for organic semiconductors—an emerging application area. The compound's compatibility with cross-coupling reactions makes it valuable for creating fluorinated conjugated polymers, relevant to flexible electronics development.

Quality specifications for 69411-68-3 typically require ≥98% purity, with strict limits on impurities that could affect downstream reactions. Storage recommendations emphasize protection from moisture and light, using amber glass containers under inert atmosphere. These handling protocols align with GMP standards for fine chemicals, ensuring consistent performance in critical applications.

Environmental fate studies of 3-fluoro-4-(trifluoromethyl)aniline derivatives show moderate biodegradability, prompting research into greener alternatives. The fluoroaniline chemical family remains essential despite challenges, with innovations focusing on catalytic fluorination methods to reduce waste. Industry conferences increasingly feature discussions about sustainable fluorination technologies, where this compound serves as a case study.

Future prospects for 3-fluoro-4-(trifluoromethyl)aniline appear promising, particularly in personalized medicine and precision agriculture. Its molecular architecture enables selective modifications, making it adaptable to evolving research needs. As analytical techniques advance, scientists gain deeper insights into its structure-activity relationships, potentially unlocking new applications in materials science and biotechnology.